Cas no 2783-28-0 (Oxirane, [4-(1,1-dimethylethyl)phenyl]-)
![Oxirane, [4-(1,1-dimethylethyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/2783-28-0x500.png)
Oxirane, [4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Oxirane, [4-(1,1-dimethylethyl)phenyl]-
- 2-(4-(tert-butyl)phenyl)oxirane
- SY312481
- 2-[4-(tert-Butyl)phenyl]oxirane
- MFCD09739959
- SCHEMBL1262399
- AKOS000147281
- EN300-749592
- 2783-28-0
- 2-(4-TERT-BUTYLPHENYL)OXIRANE
-
- Inchi: InChI=1S/C12H16O/c1-12(2,3)10-6-4-9(5-7-10)11-8-13-11/h4-7,11H,8H2,1-3H3
- InChI Key: VBOPOLFIFFXCGW-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC=C(C=C1)C2CO2
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.53
Oxirane, [4-(1,1-dimethylethyl)phenyl]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-749592-1.0g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 1.0g |
$414.0 | 2024-05-23 | |
Enamine | EN300-749592-2.5g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 2.5g |
$810.0 | 2024-05-23 | |
Enamine | EN300-749592-0.5g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 0.5g |
$397.0 | 2024-05-23 | |
Enamine | EN300-749592-0.1g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 0.1g |
$364.0 | 2024-05-23 | |
Enamine | EN300-749592-0.25g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 0.25g |
$381.0 | 2024-05-23 | |
Enamine | EN300-749592-5.0g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 5.0g |
$1199.0 | 2024-05-23 | |
Enamine | EN300-749592-0.05g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 0.05g |
$348.0 | 2024-05-23 | |
Enamine | EN300-749592-10.0g |
2-(4-tert-butylphenyl)oxirane |
2783-28-0 | 95% | 10.0g |
$1778.0 | 2024-05-23 |
Oxirane, [4-(1,1-dimethylethyl)phenyl]- Related Literature
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
Additional information on Oxirane, [4-(1,1-dimethylethyl)phenyl]-
Comprehensive Overview of Oxirane, [4-(1,1-dimethylethyl)phenyl]- (CAS No. 2783-28-0)
Oxirane, [4-(1,1-dimethylethyl)phenyl]-, also known by its CAS number 2783-28-0, is a specialized organic compound belonging to the epoxide family. This chemical is characterized by its unique molecular structure, which includes an oxirane ring attached to a tert-butyl-substituted phenyl group. Its structural features make it a valuable intermediate in various industrial and research applications, particularly in the synthesis of polymers, resins, and other high-performance materials.
In recent years, the demand for epoxide-based compounds like Oxirane, [4-(1,1-dimethylethyl)phenyl]- has surged due to their versatility in material science. Researchers and manufacturers are increasingly exploring its potential in creating advanced coatings, adhesives, and composites. The compound's tert-butyl group enhances its thermal stability, making it suitable for high-temperature applications. This property aligns with the growing interest in heat-resistant materials, a topic frequently searched by engineers and material scientists.
One of the most discussed applications of CAS 2783-28-0 is its role in the development of sustainable polymers. As the world shifts toward eco-friendly alternatives, this compound has garnered attention for its potential in producing biodegradable plastics and green chemistry solutions. Industry forums and academic publications often highlight its compatibility with renewable feedstocks, addressing the global push for reducing carbon footprints.
From a synthetic perspective, Oxirane, [4-(1,1-dimethylethyl)phenyl]- is synthesized through the epoxidation of corresponding olefins, a process that has been optimized for high yield and purity. The compound's reactive oxirane ring allows for facile modification, enabling the creation of custom-tailored derivatives. This adaptability is particularly relevant in pharmaceutical research, where epoxide intermediates are often employed in drug discovery programs.
Safety and handling of CAS 2783-28-0 are critical considerations in industrial settings. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. These precautions are frequently queried by procurement specialists and lab managers, reflecting the practical concerns of end-users.
In summary, Oxirane, [4-(1,1-dimethylethyl)phenyl]- (2783-28-0) represents a multifaceted compound with significant industrial relevance. Its applications span from advanced material engineering to sustainable chemistry, making it a subject of ongoing research and commercial interest. As innovation continues to drive demand for specialized chemicals, this epoxide derivative is poised to remain a key player in its field.
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